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Compound of Interest

Compound Name: 2',4',5'-Trifluoroacetophenone

Cat. No.: B050697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2',4',5'-Trifluoroacetophenone is critical to ensure laboratory safety

and environmental protection. This guide provides a comprehensive, step-by-step procedure

for its safe handling and disposal, in line with established safety protocols. Adherence to these

guidelines will help mitigate risks and ensure compliance with regulatory standards.

Key Safety and Physical Data
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes essential data for 2',4',5'-Trifluoroacetophenone.
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Property Value Citation

CAS Number 129322-83-4 [1][2]

Molecular Formula C₈H₅F₃O [2]

Molecular Weight 174.12 g/mol

Appearance Liquid [1][2]

Density 1.331 g/mL at 25 °C

Flash Point 71 °C (159.8 °F) - closed cup

Hazard Classifications

Combustible liquid, Skin

irritant, Eye irritant, Specific

target organ toxicity (single

exposure) - Respiratory

system

[1][2]

Signal Word Warning [1][2]

Disposal Protocol: A Step-by-Step Approach
This protocol outlines the necessary steps for the safe disposal of 2',4',5'-
Trifluoroacetophenone from the laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the chemical, ensure you are wearing the appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber)

Safety goggles or a face shield

A lab coat

Use a respirator with a suitable filter (e.g., type ABEK (EN14387)) if working in a poorly

ventilated area.

Work in a well-ventilated area, preferably within a chemical fume hood.
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Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1] No smoking is

permitted in the handling area.[1][2]

2. Waste Collection:

Liquid Waste:

Collect all waste 2',4',5'-Trifluoroacetophenone and any solutions containing it in a

designated, properly labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

Do not mix with incompatible waste streams.

Contaminated Materials:

Dispose of any items that have come into contact with 2',4',5'-Trifluoroacetophenone,

such as pipette tips, gloves, and absorbent pads, as contaminated waste.

Place these materials in a separate, clearly labeled, and sealed container.

Empty Containers:

Empty containers may retain product residue and should be treated as hazardous waste.

[3]

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol). Collect

the rinsate as hazardous waste.

Deface the label on the empty container before disposal to prevent misuse.

3. Temporary Storage:

Store waste containers in a cool, dry, and well-ventilated area designated for hazardous

waste.

Ensure the storage area is away from sources of ignition and incompatible materials.
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Keep containers tightly closed to prevent the release of vapors.

4. Final Disposal:

2',4',5'-Trifluoroacetophenone is classified as hazardous waste and must be disposed of

accordingly.

Do not pour the chemical down the drain or dispose of it with regular trash.

Arrange for the collection and disposal of the waste through a licensed professional waste

disposal service.[4]

This material may be suitable for incineration in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Always follow your institution's specific hazardous waste disposal procedures and local,

state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2',4',5'-
Trifluoroacetophenone.
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Start: Disposal of
2',4',5'-Trifluoroacetophenone

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Work in a Well-Ventilated Area
(Chemical Fume Hood)

Step 3: Collect Waste
(Liquid and Contaminated Materials)

Step 4: Use Properly Labeled,
Sealed Waste Containers

Step 5: Temporary Storage
(Cool, Dry, Ventilated Area)

Step 6: Arrange for Professional Disposal
(Licensed Waste Disposal Service)

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2',4',5'-Trifluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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